6-bromo-2-propyl-2H-indazole-4-carboxylic acid methyl ester

• Molecular Formula: C12H13BrN2O2
• Molecular Weight: 297.15 g/mol
• IUPAC Name: methyl 6-bromo-2-propylindazole-4-carboxylate
• InChI: InChI=1S/C12H13BrN2O2/c1-3-4-15-7-10-9(12(16)17-2)5-8(13)6-11(10)14-15/h5-7H,3-4H2,1-2H3
• InChI Key: FCLHADFDHXTSCC-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C=C2C(=CC(=CC2=N1)Br)C(=O)OC

Description

6-bromo-2-propyl-2H-indazole-4-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C12H13BrN2O2 and its molecular weight is 297.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The title compounds were prepared in the same manner as described for example 42 (step a) from 6-bromo-1H-indazole-4-carboxylic acid methyl ester (3.0 g, 11.66 mmol) and 1-propyl bromide (1.59 g, 12.94 mmol) wherein the contents were heated at 40° C. for 30 min. The obtained crude products were purified by silica gel chromatography (eluent: 10% ethyl acetate in petroleum ether) to afford the title compounds 6-bromo-1-propyl-1H-indazole-4-carboxylic acid methyl ester (700 mg, 20%) and undesired isomer 6-bromo-2-propyl-2H-indazole-4-carboxylic acid methyl ester (700 mg, 20%) as white solids. 1H NMR (400 MHz, DMSO-d6): (N1-propyl isomer): δ 0.83-0.80 δ (t, J=7.6, 3H), 1.84-1.81 (t, J=14.4 Hz, 2H), 3.95-3.94 (d, J=5.2 Hz 3H), 4.45-4.43 (t, 2H), 7.84 (d, J=1.2 Hz, 1H), 8.43 (d, J=14 Hz, 2H). LCMS (ES+): m/z=297.06.